Cas no 1805595-31-6 (Methyl 5-amino-2-methylpyridine-4-acetate)

• Product Name: Methyl 5-amino-2-methylpyridine-4-acetate
• CAS No: 1805595-31-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4899812
• Update Time: 2025-09-26

Methyl 5-amino-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-methylpyridine-4-acetate

• Inchi： 1S/C9H12N2O2/c1-6-3-7(4-9(12)13-2)8(10)5-11-6/h3,5H,4,10H2,1-2H3
• InChI Key： FPXRROZWCIVXPQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(C)=NC=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-methylpyridine-4-acetate

Methyl 5-amino-2-methylpyridine-4-acetate: A Comprehensive Overview

Methyl 5-amino-2-methylpyridine-4-acetate, identified by the CAS number 1805595-31-6, is a significant compound in the field of organic chemistry. This compound, with its unique structure, has garnered attention due to its potential applications in various industries. The molecule consists of a pyridine ring substituted with an amino group at position 5, a methyl group at position 2, and an acetate ester group at position 4. This configuration imparts distinctive chemical properties that make it a valuable compound for research and development.

The synthesis of Methyl 5-amino-2-methylpyridine-4-acetate involves a series of carefully designed reactions. The starting material is typically a pyridine derivative, which undergoes substitution and acetylation to achieve the desired product. Researchers have explored various synthetic pathways to optimize yield and purity, with recent studies focusing on green chemistry approaches to minimize environmental impact. The compound's stability and reactivity make it suitable for use in pharmaceuticals, agrochemicals, and advanced materials.

In recent years, Methyl 5-amino-2-methylpyridine-4-acetate has been extensively studied for its biological activity. Preclinical studies have demonstrated its potential as an antimicrobial agent, with promising results against a range of bacterial and fungal strains. Additionally, the compound has shown cytotoxic effects on certain cancer cell lines, suggesting its potential role in anticancer therapy. These findings have been supported by cutting-edge research methodologies, including high-throughput screening and computational modeling.

The application of Methyl 5-amino-2-methylpyridine-4-acetate extends beyond the pharmaceutical sector. In materials science, the compound has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable complexes with metal ions makes it a valuable component in catalysis and coordination chemistry. Recent advancements in nanotechnology have further highlighted its potential in the development of nanomaterials with tailored properties.

From an environmental perspective, the ecological impact of Methyl 5-amino-2-methylpyridine-4-acetate has been a subject of interest. Studies have evaluated its biodegradability and toxicity to aquatic organisms, providing insights into its safe handling and disposal. These findings are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, Methyl 5-amino-2-methylpyridine-4-acetate, CAS No. 1805595-31-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, underscore its significance in contemporary scientific exploration. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations.